Cas no 675821-02-0 (1H-Indole-6-carboxylic acid, 2-(4-nitrophenyl)-)

• Product name: 1H-Indole-6-carboxylic acid, 2-(4-nitrophenyl)-
• CAS No: 675821-02-0
• MF: C₁₅H₁₀N₂O₄
• MW: 282.250903606415
• CID: 1719714
• PubChem ID: 69225769

1H-Indole-6-carboxylic acid, 2-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-6-carboxylic acid, 2-(4-nitrophenyl)-
• 2-(4-nitrophenyl)-1H-indole-6-carboxylic acid
• NXCMYLLHIAZHTR-UHFFFAOYSA-N
• 2-(4-Nitro-phenyl)-1H-indole-6-carboxylic acid
• 675821-02-0
• SCHEMBL4876408
• DTXSID90740044

• Inchi： InChI=1S/C15H10N2O4/c18-15(19)11-2-1-10-7-13(16-14(10)8-11)9-3-5-12(6-4-9)17(20)21/h1-8,16H,(H,18,19)
• InChI Key： NXCMYLLHIAZHTR-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1C2=CC3=C(N2)C=C(C=C3)C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 282.0641
• Monoisotopic Mass: 282.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.9Ų
• XLogP3: 3.1

Experimental Properties

• PSA: 96.23